Cas no 3807-78-1 (6,7-dinitro-1H,3H-benzo[de]isochromene-1,3-dione)

• Product Name: 6,7-dinitro-1H,3H-benzo[de]isochromene-1,3-dione
• CAS No: 3807-78-1
• MF: C₁₂H₄N₂O₇
• MW: 288.169363021851
• CID: 922976
• PubChem ID: 286362
• Update Time: 2025-04-19

6,7-dinitro-1H,3H-benzo[de]isochromene-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 6,7-dinitro-1H,3H-benzo[de]isochromene-1,3-dione
• 6,7-Dinitro-benzo[de]isochromene-1,3-dione
• 4,5-dinitro-1,8-naphthalic anhydride
• 4,5-dinitro-naphthalene-1,8-dicarboxylic acid anhydride
• 4,5-Dinitronaphthalic anhydride
• 4,5-dinitronaphthalic-1,8-anhydride
• 4,5-Dinitro-naphthalin-1,8-dicarbonsaeure-anhydrid
• 4,8-naphthalenedicarboxylic anhydride
• AC1L651X
• AC1Q1ZRM
• AR-1H0435
• CTK1C4560
• Naphthalic anhydride,5-dinitro-
• AKOS003242146
• 6,7-DINITRO-BENZO(DE)ISOCHROMENE-1,3-DIONE
• 3807-78-1
• 4,5-dinitronaphthalene-1,8-di-carboxylic anhydride
• 1H,8-cd]pyran-1,3-dione, 6,7-dinitro-
• NSC 144446
• SCHEMBL4150369
• NSC-144446
• DTXSID10301575
• 4,5-Dinitro-1, 8-naphthalenedicarboxylic anhydride
• NSC144446
• DS-005144

• Inchi： 1S/C12H4N2O7/c15-11-5-1-3-7(13(17)18)10-8(14(19)20)4-2-6(9(5)10)12(16)21-11/h1-4H
• InChI Key： FQRCSJLFCQWWBV-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=C3C(=CC=C(C1=O)C3=2)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 288.00182
• Monoisotopic Mass: 288.00185047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 135Ų

Experimental Properties

• PSA: 129.65
• LogP: 3.01320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes 1,8-naphthalic anhydrides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives 1,8-naphthalic anhydrides